Cas no 5381-23-7 (2-Bromo-3-methyl-1-benzothiophene)
5381-23-7 structure
Product Name:2-Bromo-3-methyl-1-benzothiophene
2-Bromo-3-methyl-1-benzothiophene Chemical and Physical Properties
Names and Identifiers
-
- Benzo[b]thiophene,2-bromo-3-methyl-
- 2-bromo-3-methyl-1-benzothiophene
- 2-bromo-3-methylBenzo[b]thiophene
- 2-BROMO-3-METHYL-BENZO[B]THIOPHENE
- 2-Brom-3-methyl-benzo[b]thiophen
- Benzo[b]thiophene,2-bromo-3-methyl
- 2-bromo-3-methylbenzothiophene
- NSC108790
- 2-Bromo-3-methyl-1-benzo[b]thiophene
- E82013
- CS-0160075
- DTXSID60296321
- EN300-6776035
- SCHEMBL3603009
- FT-0703488
- 5381-23-7
- NSC-108790
- DA-17316
- 2-Bromo-3-methyl-1-benzothiophene
-
- Inchi: 1S/C9H7BrS/c1-6-7-4-2-3-5-8(7)11-9(6)10/h2-5H,1H3
- InChI Key: FVZQSQFVPWPSMG-UHFFFAOYSA-N
- SMILES: BrC1=C(C)C2C=CC=CC=2S1
Computed Properties
- Exact Mass: 225.94500
- Monoisotopic Mass: 225.94518g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 28.2
Experimental Properties
- PSA: 28.24000
- LogP: 3.97220
2-Bromo-3-methyl-1-benzothiophene Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Bromo-3-methyl-1-benzothiophene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM561633-100mg |
2-Bromo-3-methylbenzo[b]thiophene |
5381-23-7 | 97% | 100mg |
$132 | 2023-02-02 | |
| Chemenu | CM561633-250mg |
2-Bromo-3-methylbenzo[b]thiophene |
5381-23-7 | 97% | 250mg |
$197 | 2023-02-02 | |
| Chemenu | CM561633-1g |
2-Bromo-3-methylbenzo[b]thiophene |
5381-23-7 | 97% | 1g |
$492 | 2023-02-02 | |
| Enamine | EN300-6776035-0.05g |
2-bromo-3-methyl-1-benzothiophene |
5381-23-7 | 95% | 0.05g |
$101.0 | 2023-05-29 | |
| Enamine | EN300-6776035-0.1g |
2-bromo-3-methyl-1-benzothiophene |
5381-23-7 | 95% | 0.1g |
$152.0 | 2023-05-29 | |
| Enamine | EN300-6776035-0.25g |
2-bromo-3-methyl-1-benzothiophene |
5381-23-7 | 95% | 0.25g |
$216.0 | 2023-05-29 | |
| Enamine | EN300-6776035-0.5g |
2-bromo-3-methyl-1-benzothiophene |
5381-23-7 | 95% | 0.5g |
$407.0 | 2023-05-29 | |
| Enamine | EN300-6776035-1.0g |
2-bromo-3-methyl-1-benzothiophene |
5381-23-7 | 95% | 1g |
$528.0 | 2023-05-29 | |
| Enamine | EN300-6776035-2.5g |
2-bromo-3-methyl-1-benzothiophene |
5381-23-7 | 95% | 2.5g |
$1034.0 | 2023-05-29 | |
| Enamine | EN300-6776035-5.0g |
2-bromo-3-methyl-1-benzothiophene |
5381-23-7 | 95% | 5g |
$1530.0 | 2023-05-29 |
2-Bromo-3-methyl-1-benzothiophene Related Literature
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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